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Compound of Interest

Compound Name: Nitrosyl bromide

Cat. No.: B14713873

Technical Support Center: Nitrosyl Bromide
Decomposition

This guide provides troubleshooting and answers to frequently asked questions regarding the
calculation of the equilibrium constant for the decomposition of nitrosyl bromide (NOBr).

Frequently Asked Questions (FAQSs)
Q1: What is the balanced chemical equation for the decomposition of nitrosyl bromide?

The reversible decomposition of nitrosyl bromide (NOBr) into nitric oxide (NO) and bromine
(Br2) is represented by the following balanced chemical equation:

2NOBr(g) = 2NO(qg) + Br2(g)[1][2][3]
Q2: How is the equilibrium constant (Kc) for this reaction expressed?

The equilibrium constant in terms of molar concentrations (Kc) is expressed as the ratio of the
product of the concentrations of the products raised to their stoichiometric coefficients to the
concentration of the reactant raised to its stoichiometric coefficient.

Kc = [NOJ[Br2] / [NOBr2
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Here, [NO], [Brz], and [NOBr] represent the molar concentrations of nitric oxide, bromine, and
nitrosyl bromide at equilibrium, respectively.

Q3: | have experimental data, but | am unsure how to calculate the equilibrium constant, Kc.
Can you provide an example?

Certainly. The calculation of Kc involves determining the equilibrium concentrations of all
species. A common method is to use an ICE (Initial, Change, Equilibrium) table.

Example Calculation:

Consider a scenario where 0.64 mol of NOBr is placed in a 1.00 L flask and heated. At
equilibrium, the concentration of NOBr is found to be 0.46 mol/L.[1]

Species Initial (M) Change (M) Equilibrium (M)
NOBr 0.64 -2X 0.64 - 2x = 0.46
NO 0 +2X 2X

Br2 0 +X X

From the equilibrium concentration of NOBr, we can solve for 'x": 0.64 - 2x = 0.46 2x = 0.18 x =
0.090 M

Now, we can find the equilibrium concentrations of NO and Brz: [NO] = 2x = 0.18 M[1] [Brz] = x
= 0.090 M[1]

Finally, substitute these equilibrium concentrations into the Kc expression: Kc = (0.18)2(0.090) /
(0.46)2 Kc = 0.0138

Quantitative Data Summary
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. Initial Equilibriu  Equilibriu  Equilibriu
Experime Temperat Calculate
[NOBr] m [NOBr] m[NO] m [Brz]
nt ure (°C) d Kc
(M) (M) (M) (M)
Not
1 0.64 0.46 0.18 0.090 - ~0.0138
Specified
Not directly
2121131141 _ 0.0058 0.0204 0.00524 100 ~0.064
provided
0.214 atm K
3[5][6] (initial 0.14latm  0.0728atm 0.0364atm 25 P=
0.0097
pressure)

Note: Experiment 2 data was derived from reported masses in a 5.00 L vessel. Experiment 3
data is in terms of partial pressures (atm) and calculates Kp.

Troubleshooting Guide

Issue: My calculated Kc value is significantly different from literature values.

o Temperature Control: The equilibrium constant is temperature-dependent. Ensure that the
temperature of the system was stable and accurately measured throughout the experiment.
The decomposition of nitrosyl bromide is an exothermic reaction, meaning an increase in
temperature will shift the equilibrium to the left, decreasing the value of K.[7]

o Equilibrium Attainment: Ensure that the reaction has truly reached equilibrium. This can be
verified by taking measurements at different time intervals. If the concentrations of reactants
and products are no longer changing, equilibrium has been established.

o Purity of Reactants: The presence of impurities in the initial NOBr sample can affect the
equilibrium position.

¢ Volume Measurement: Accurate determination of the reaction vessel's volume is crucial for
calculating molar concentrations.

Issue: How do | relate Kp (equilibrium constant in terms of partial pressures) and Kc?
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The relationship between Kp and Kc is given by the equation:
Kp = Kc(RT)An[5]

Where:

e R is the ideal gas constant (0.0821 L-atm/mol-K)

o Tis the absolute temperature in Kelvin

e Anis the change in the number of moles of gas (moles of gaseous products - moles of
gaseous reactants). For the decomposition of NOBr, An = (2 + 1) - 2 =1.

Experimental Protocols

Methodology for Determining Kc

o Sample Preparation: A known mass of NOBr is introduced into a sealed reaction vessel of a
known volume. The initial concentration of NOBr is calculated.

o Equilibration: The vessel is heated to and maintained at a constant, specific temperature to
allow the system to reach equilibrium.

o Equilibrium Concentration Measurement: Once equilibrium is established, the concentration
of one or more of the species is measured. This can be done through various analytical
techniques such as spectroscopy (by measuring the absorbance of Brz, which has a distinct
color) or by "freezing" the equilibrium (e.g., by rapid cooling) and then analyzing the
composition of the mixture.

e Calculation: An ICE table is used to determine the equilibrium concentrations of all species.
These values are then used to calculate Kc.

Visualizations
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Calculation Workflow
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Caption: Workflow for the experimental determination and calculation of the equilibrium
constant (Kc) for nitrosyl bromide decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. brainly.com [brainly.com]

2. A sample of nitrosyl bromide (NOBr) decomposes according - Brown 14th Edition Ch 15
Problem 76b [pearson.com]

o 3. Asample of nitrosyl bromide (NOBr) decomposes according - Brown 14th Edition Ch 15
Problem 76c [pearson.com]

e 4. Asample of nitrosyl bromide (NOBr) decomposes according to the equation ..
[askfilo.com]

e 5. brainly.com [brainly.com]
e 6. quora.com [quora.com]
e 7. homework.study.com [homework.study.com]

» To cite this document: BenchChem. [Nitrosyl bromide decomposition equilibrium constant
calculation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14713873#nitrosyl-bromide-decomposition-
equilibrium-constant-calculation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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